Cas no 898424-17-4 (N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethylethanediamide)

• Product Name: N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethylethanediamide
• CAS No: 898424-17-4
• MF: C₂₄H₂₉N₃O₂S
• MW: 423.570964574814
• CID: 5490357
• Update Time: 2025-07-10

N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-[2-(1-cyclohexen-1-yl)ethyl]-N2-[2-(2,3-dihydro-1H-indol-1-yl)-2-(2-thienyl)ethyl]-
• N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethylethanediamide

• Inchi： 1S/C24H29N3O2S/c28-23(25-14-12-18-7-2-1-3-8-18)24(29)26-17-21(22-11-6-16-30-22)27-15-13-19-9-4-5-10-20(19)27/h4-7,9-11,16,21H,1-3,8,12-15,17H2,(H,25,28)(H,26,29)
• InChI Key： UAJNRERNNCZIRH-UHFFFAOYSA-N
• SMILES： C(NCCC1CCCCC=1)(=O)C(NCC(N1C2=C(C=CC=C2)CC1)C1SC=CC=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethylethanediamide

Professional Introduction to Compound with CAS No. 898424-17-4 and Product Name: N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethylethanediamide

The compound with the CAS number 898424-17-4 and the product name N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethylethanediamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug development and medicinal chemistry. The presence of multiple heterocyclic rings, including cyclohexene, indole, and thiophene, suggests a high degree of molecular complexity that may contribute to unique pharmacological properties.

Recent research in the area of heterocyclic compounds has highlighted their importance as key structural motifs in bioactive molecules. The indole moiety, in particular, is well-documented for its role in various pharmacological contexts, including as a scaffold for serotonin receptor antagonists and antitumor agents. In the case of this compound, the integration of 2,3-dihydro-1H-indole into the molecular structure may confer specific binding interactions with biological targets, making it a promising candidate for further investigation.

The cyclohexene ring in the compound introduces another layer of conformational flexibility, which can influence both the solubility and metabolic stability of the molecule. This feature is particularly relevant in drug design, where optimal pharmacokinetic profiles are often critical for therapeutic efficacy. Additionally, the presence of a thiophene substituent adds to the structural diversity of the compound, potentially enhancing its interaction with biological receptors through sulfur-containing interactions known to be prevalent in many bioactive molecules.

One of the most compelling aspects of this compound is its potential as a lead structure for the development of novel therapeutic agents. The combination of N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethylethanediamide's structural features suggests that it may exhibit multiple modes of action, which could be advantageous in treating complex diseases that require multifaceted therapeutic approaches. For instance, its ability to interact with both protein and nucleic acid targets could make it a versatile tool for drug discovery.

In the context of current pharmaceutical research, there is growing interest in molecules that can modulate intracellular signaling pathways. The compound's structure suggests that it may have the capacity to interact with enzymes and receptors involved in processes such as inflammation, pain perception, and neurodegeneration. These pathways are implicated in a wide range of diseases, making this compound a potentially valuable asset in medicinal chemistry libraries.

The synthesis and characterization of this compound have been influenced by advancements in synthetic methodologies that allow for the efficient construction of complex organic molecules. Techniques such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations have enabled chemists to assemble intricate structures with high precision. These methods are particularly useful for incorporating multiple functional groups into a single molecular framework, as seen in this compound.

From a computational chemistry perspective, the study of this molecule can provide insights into structure-function relationships that are difficult to discern through experimental methods alone. Molecular modeling techniques can be employed to predict how the compound interacts with biological targets at an atomic level. This information is crucial for optimizing lead structures during drug development and can guide modifications that enhance potency and selectivity.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it a candidate for use in materials science and nanotechnology, where tailored molecular architectures are required for specific functionalities. For example, derivatives of this molecule could be explored as components in organic electronics or as building blocks for supramolecular assemblies.

In conclusion, the compound with CAS number 898424-17-4 and product name N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-(2,3-dihydro-1H-indol-1-y l)-2-(thiophen - 2 - yl)ethylethanediamide represents a significant contribution to modern chemical research. Its complex structure and diverse functional groups position it as a promising candidate for further exploration in drug discovery and beyond. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play a crucial role in advancing scientific knowledge and developing innovative solutions to global challenges.